Cas no 319-91-5 (Benzene,2-fluoro-1,3,4,5-tetramethyl-)

Benzene,2-fluoro-1,3,4,5-tetramethyl- Properties

Names and Identifiers

• Benzene,2-fluoro-1,3,4,5-tetramethyl-
• 2-fluoro-1,3,4,5-tetramethylbenzene
• C10H13F
• NSC-98327
• BS-50072
• 319-91-5
• NSC98327
• CS-0037698
• SCHEMBL13980077
• A900634
• DTXSID00294821
• MFCD22683873
• 2,3,4,6-Tetramethyl-1-fluorobenzene
• DB-302164
• +Expand

• InChIKey： WGOOHIBXEKJTGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13F/c1-6-5-7(2)10(11)9(4)8(6)3/h5H,1-4H3
• SMILES： CC1=CC(=C(C(=C1C)C)F)C

Computed Properties

• Exact Mass: 152.10019
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 152.1
• Heavy Atom Count: 11
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.4960 (589.3 nm 19.5 ºC)
• Boiling Point: 88 ºC (16 Torr)
• Flash Point: 68.9±6.2 ºC,
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• Density: 0.958±0.06 g/cm3 (20 ºC 760 Torr),